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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

Cat. No.: B15548377

Jamestown, NY — Benzyltrimethylammonium tribromide (BTMA-Br3) has emerged as a
highly effective and versatile reagent in organic synthesis, acting as both a phase-transfer
catalyst and a solid, stable brominating agent. Its applications span a wide range of reactions,
offering significant advantages in terms of ease of handling, selectivity, and reaction efficiency.
This document provides detailed application notes and experimental protocols for researchers,
scientists, and drug development professionals, summarizing key quantitative data and
outlining methodologies for its use in various synthetic transformations.

Core Applications and Advantages

Benzyltrimethylammonium tribromide is a quaternary ammonium salt that is particularly
valued as a solid alternative to hazardous liquid bromine, enhancing laboratory safety.[1][2] Its
utility as a phase-transfer catalyst facilitates reactions between reactants in immiscible phases,
increasing reaction rates and yields.[3] Key applications include the electrophilic bromination of
aromatic compounds such as phenols, anilines, and aromatic ethers, as well as the a-
bromination of ketones and the bromination of alkenes.[4]

Mechanism of Phase-Transfer Catalysis

The efficacy of BTMA-Br3 as a phase-transfer catalyst stems from the ability of the
benzyltrimethylammonium cation to transport the tribromide anion (or other anions) from an
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aqueous or solid phase into an organic phase where the substrate is dissolved. This transfer
overcomes the insolubility of the reacting species, allowing the reaction to proceed. The
lipophilic nature of the cation facilitates its solubility in the organic solvent, while the positively
charged nitrogen atom can pair with the anionic reactant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15548377?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/jo01046a535
https://www.jstage.jst.go.jp/article/yukigoseikyokaishi1943/51/5/51_5_366/_article
https://www.jstage.jst.go.jp/article/yukigoseikyokaishi1943/46/10/46_10_986/_article/-char/en
https://www.researchgate.net/publication/250558027_ChemInform_Abstract_Bromination_and_Oxidation_with_Benzyltrimethylammonium_Tribromide
https://www.benchchem.com/product/b15548377#benzyltrimethylammonium-tribromide-as-a-phase-transfer-catalyst
https://www.benchchem.com/product/b15548377#benzyltrimethylammonium-tribromide-as-a-phase-transfer-catalyst
https://www.benchchem.com/product/b15548377#benzyltrimethylammonium-tribromide-as-a-phase-transfer-catalyst
https://www.benchchem.com/product/b15548377#benzyltrimethylammonium-tribromide-as-a-phase-transfer-catalyst
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15548377?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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